molecular formula C15H23N3O2 B8640916 tert-Butyl [1-(pyridin-4-yl)piperidin-4-yl]carbamate CAS No. 441330-00-3

tert-Butyl [1-(pyridin-4-yl)piperidin-4-yl]carbamate

Cat. No. B8640916
CAS RN: 441330-00-3
M. Wt: 277.36 g/mol
InChI Key: AUFRDMQSECOCAZ-UHFFFAOYSA-N
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Description

Tert-Butyl [1-(pyridin-4-yl)piperidin-4-yl]carbamate is a useful research compound. Its molecular formula is C15H23N3O2 and its molecular weight is 277.36 g/mol. The purity is usually 95%.
BenchChem offers high-quality tert-Butyl [1-(pyridin-4-yl)piperidin-4-yl]carbamate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about tert-Butyl [1-(pyridin-4-yl)piperidin-4-yl]carbamate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

441330-00-3

Product Name

tert-Butyl [1-(pyridin-4-yl)piperidin-4-yl]carbamate

Molecular Formula

C15H23N3O2

Molecular Weight

277.36 g/mol

IUPAC Name

tert-butyl N-(1-pyridin-4-ylpiperidin-4-yl)carbamate

InChI

InChI=1S/C15H23N3O2/c1-15(2,3)20-14(19)17-12-6-10-18(11-7-12)13-4-8-16-9-5-13/h4-5,8-9,12H,6-7,10-11H2,1-3H3,(H,17,19)

InChI Key

AUFRDMQSECOCAZ-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)NC1CCN(CC1)C2=CC=NC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 3 g Piperidin-4-yl-carbamic acid tert-butyl ester and 2.5 g 4-Chloropyridine in 9 ml n-butanol/water/NEt3 1:1:1 was heated at 100° C. for 48 h. Then the solution was cooled to RT diluted with DCM and washed with NaHCO3 solution and water. The organic layer was dried over Na2SO4, filtered, and the solvent was removed under reduced pressure. Chromatographic purification of the residue on silica with DCM as eluent gave after evaporation of the fractions containing the product a white foam. Yield 1.7 g.
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
2.5 g
Type
reactant
Reaction Step One
Name
n-butanol water NEt3
Quantity
9 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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